Cas no 93339-76-5 (4,4,4-trifluorobutan-2-amine hydrochloride)

• Product Name: 4,4,4-trifluorobutan-2-amine hydrochloride
• CAS No: 93339-76-5
• MF: C₄H₉ClF₃N
• MW: 163.569170713425
• MDL: MFCD25371770
• CID: 4336891
• PubChem ID: 13620745
• Update Time: 2025-04-24

4,4,4-trifluorobutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine, 4,4,4-trifluoro-, hydrochloride
• 2-Butanamine, 4,4,4-trifluoro-, hydrochloride (1:1)
• 4,4,4-trifluorobutan-2-amine HCl
• 4,4,4-trifluorobutan-2-amine hydrochloride
• 4,4,4-Trifluoro-2-butylamine Hydrochloride
• SB73806
• MFCD25371770
• AKOS026743139
• EN300-132091
• SCHEMBL2430108
• 4,4,4-trifluorobutan-2-amine;hydrochloride
• 93339-76-5
• AT11787
• SY153935
• 4,4,4-trifluorobutan-2-aminehydrochloride
• 3,3,3-Trifluoro-1-methylpropylamine hydrochloride
• TDA33976

• MDL： MFCD25371770
• Inchi： 1S/C4H8F3N.ClH/c1-3(8)2-4(5,6)7;/h3H,2,8H2,1H3;1H
• InChI Key： UNUPCHYIHXMCLJ-UHFFFAOYSA-N
• SMILES： C(C(N)C)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 163.0375615Da
• Monoisotopic Mass: 163.0375615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

4,4,4-trifluorobutan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,4,4-trifluorobutan-2-amine hydrochloride

2-Butanamine, 4,4,4-trifluoro-, hydrochloride (CAS 93339-76-5): A Comprehensive Overview

2-Butanamine, 4,4,4-trifluoro-, hydrochloride (CAS 93339-76-5) is a fluorinated organic compound with significant applications in pharmaceutical and chemical research. This compound, also known as 4,4,4-trifluoro-2-butanamine hydrochloride, belongs to the class of fluoroalkyl amines, which are increasingly studied for their unique physicochemical properties and potential in drug development. The presence of the trifluoromethyl group enhances its stability and bioavailability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Butanamine, 4,4,4-trifluoro-, hydrochloride features a four-carbon chain with an amine group at the second position and a trifluoromethyl group at the terminal carbon. This structural arrangement contributes to its high polarity and solubility in polar solvents such as water and alcohols. Researchers have explored its utility in the synthesis of fluorinated analogs of bioactive molecules, leveraging the electron-withdrawing effects of fluorine to modulate pharmacokinetic properties.

One of the key areas of interest for CAS 93339-76-5 is its role in medicinal chemistry. Fluorinated compounds are known to improve metabolic stability and membrane permeability, which are critical factors in drug design. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting molecules, addressing growing demand for treatments in neurodegenerative diseases. This aligns with current trends in pharmaceutical research, where fluorine incorporation is a hot topic due to its ability to enhance drug efficacy.

In addition to pharmaceutical applications, 4,4,4-trifluoro-2-butanamine hydrochloride finds use in agrochemical research. The trifluoro moiety is often incorporated into pesticides and herbicides to improve their environmental persistence and target specificity. With increasing global focus on sustainable agriculture, this compound is gaining attention for developing next-generation crop protection agents with reduced ecological impact.

The synthesis of 2-Butanamine, 4,4,4-trifluoro-, hydrochloride typically involves the reaction of 4,4,4-trifluoro-2-butanone with ammonia or amine derivatives, followed by hydrochloric acid treatment to yield the hydrochloride salt. Industrial-scale production requires careful control of reaction conditions to ensure high purity, as impurities can significantly affect downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for quality control.

From a market perspective, demand for CAS 93339-76-5 has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries like North America, Europe, and Asia-Pacific. The compound's versatility as a fluorinated intermediate positions it well in specialty chemicals markets. Recent supply chain analyses indicate increasing procurement by contract research organizations (CROs) engaged in novel drug discovery programs.

Environmental and safety considerations for 4,4,4-trifluoro-2-butanamine hydrochloride follow standard protocols for handling amine hydrochlorides. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during laboratory use. Disposal should comply with local regulations for fluorinated organic compounds, with particular attention to preventing groundwater contamination.

Emerging research directions for 2-Butanamine, 4,4,4-trifluoro-, hydrochloride include exploration in material science applications. The compound's ability to introduce fluorine atoms into polymer matrices is being investigated for creating hydrophobic coatings and specialty membranes. This aligns with industry needs for advanced materials in electronics and water purification technologies.

For researchers sourcing CAS 93339-76-5, technical specifications typically include ≥98% purity, white crystalline appearance, and moisture-sensitive storage requirements. Many suppliers now offer customized packaging solutions to meet diverse research needs, from milligram-scale discovery samples to kilogram quantities for process development. Comparative studies between different synthetic routes continue to optimize production efficiency and yield.

The future outlook for 4,4,4-trifluoro-2-butanamine hydrochloride appears promising, with patent analyses showing increasing incorporation into novel compound libraries. Its combination of fluorine benefits and amine reactivity makes it particularly valuable in fragment-based drug discovery approaches. As computational chemistry tools improve prediction of fluorine-protein interactions, demand for such building blocks is expected to rise accordingly.